Cas no 66823-83-4 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl-
• CAS No: 66823-83-4
• MF: C₁₅H₁₅NO₂
• MW: 241.285
• CID: 2796489
• PubChem ID: 3534936

1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• SR-01000089358-1
• 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl-
• SR-01000089358
• Oprea1_601000
• DTXSID30393417
• STK669527
• AKOS005592023
• 4-methyl-2-phenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• DTXCID80344277
• 66823-83-4

• Inchi： InChI=1S/C15H15NO2/c1-10-6-5-9-12-13(10)15(18)16(14(12)17)11-7-3-2-4-8-11/h2-8,10,12-13H,9H2,1H3
• InChI Key： VYTBNPDBBXETGQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 241.110278721Da
• Monoisotopic Mass: 241.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų
• XLogP3: 2.3